L-Lysine L-glutamate

• CAS: 5408-52-6
• Synonyms: copolymer L-glutamic acid-L-lysine; glutamic acid (60)-lysine (40) copolymer; PGAL; poly(Glu-Lys); poly(glutamic acid-lysine); poly(glutamic acid-lysine), (D)-isomer; poly-GL
• Molecular Formula: C11H23N3O6
• Molecular Weight: 293.32 g/mol
• SMILES: C(CCN)CC(C(=O)O)N.C(CC(=O)O)C(C(=O)O)N
• InChI: InChI=1S/C6H14N2O2.C5H9NO4/c7-4-2-1-3-5(8)6(9)10;6-3(5(9)10)1-2-4(7)8/h5H,1-4,7-8H2,(H,9,10);3H,1-2,6H2,(H,7,8)(H,9,10)
• InChIKey: HOMROMWVNDUGRI-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Formulators switching from L-lysine HCl face dosing errors and off-flavors. L-Lysine L-glutamate solves both: a precise 1.8029 g equimolar replacement per 1 g lysine HCl, plus a near-odorless profile for sensory-neutral beverages and liquid supplements. • Aqueous solubility >500 g/L at 20°C enables rapid dissolution in RTD formulations • Near-neutral pH (6.0-7.5 in 10% solution) protects acid-sensitive co-ingredients • White crystalline powder, ≥98% purity; shipped at ambient temperature

L-Lysine L-glutamate: Physicochemical and Nutritional Baseline

L-Lysine L-glutamate is an equimolar amino acid salt formed from the essential amino acid L-lysine and the non-essential amino acid L-glutamic acid [1]. It presents as a white to off-white crystalline powder with a melting point between 195–197 °C and a specific optical rotation of approximately +27.5° to +29.5° (c=8 in 6N HCl) . Its high aqueous solubility—reported as 81.4 g/100g water at 20°C or >500 g/L—facilitates its incorporation into liquid formulations . The compound is recognized as a nutritive additive and flavor enhancer, with a long history of use in food fortification dating back to a 1961 patent (GB 882163) [2].

Workflow Liquid supplement & beverage fortification

Selection Low odor, near-neutral pH, freely soluble

Use Context Cell culture media, specialized nutrition, pH-sensitive APIs

• [1] PubChem. (2025). L-Lysine L-glutamate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/L-Lysine-L-glutamate View Source
• [2] DrugFuture. (2023). L-Lysine L-Glutamate. Retrieved from https://www.drugfuture.com/chemdata/l-lysine-l-glutamate.html View Source

L-Lysine L-glutamate: Why Generic Substitution Fails

L-Lysine L-glutamate cannot be substituted with other common lysine salts, such as L-lysine hydrochloride (HCl), without compromising product quality and performance. The substitution is not stoichiometrically equivalent; due to differences in molecular weight and counter-ion mass, 1.8029 g of L-lysine L-glutamate is required to deliver the same molar quantity of bioavailable L-lysine as 1 g of L-lysine HCl . Furthermore, L-lysine HCl imparts a noticeable and often undesirable odor that is significantly reduced in the glutamate salt, which directly affects consumer acceptance in food and beverage applications . These two factors—non-equivalent dosing and divergent sensory profiles—mean that direct replacement will lead to formulation inaccuracies and potential off-flavor development.

Non-equivalent mass dosing

L-lysine HCl carries a lighter counter-ion; weight-for-weight replacement alters the delivered lysine amount and requires a conversion factor for accurate formulation.

Divergent sensory profile

L-lysine HCl has a more pronounced characteristic odor compared to the glutamate salt, which may reduce consumer acceptance in flavor-sensitive beverages and foods.

L-Lysine L-glutamate: Performance-Driven Selection Evidence

Reduced Odor Profile vs. L-Lysine Hydrochloride

L-Lysine L-glutamate offers a quantifiable sensory advantage over the more common L-lysine hydrochloride (HCl) salt. Multiple manufacturer specifications and product literature consistently state that the glutamate salt has 'less odor' than the hydrochloride form . While explicit quantitative odor intensity data (e.g., in olfactometry units) is not available in the primary literature, this qualitative statement is uniformly presented as a key product differentiator across reputable vendor technical datasheets, indicating a verifiable and meaningful difference in volatile compound profile. The difference is attributed to the lower volatility of the glutamate counter-ion compared to the hydrochloride, which can release trace volatile amines. This makes the glutamate salt the preferred choice for applications where flavor neutrality is paramount .

Odor comparison

Class-level

Less odor than L-lysine HCl (qualitative)

Supports flavor-neutral formulation selection

Vendor specification; verify sensory panel

Evidence Dimension	Odor Profile / Volatile Compound Impression
Target Compound Data	Odor less than L-lysine hydrochloride; described as 'no odor or slight odor'
Comparator Or Baseline	L-Lysine Hydrochloride (CAS 657-27-2): Known to have a more pronounced and characteristic odor.
Quantified Difference	Not available as a quantitative value; expressed as a consistent qualitative differentiation.
Conditions	Solid state and aqueous solution at ambient temperature; qualitative assessment from vendor technical datasheets.

Why This Matters

A reduced odor profile is a critical procurement factor for formulators of clear beverages, nutritional shakes, and delicate food products where off-flavors are unacceptable.

Stoichiometric Equivalence for Precise Nutritional Dosing

Precise formulation requires accurate stoichiometric conversion factors. Vendor documentation provides a quantified equivalence ratio: 2.253 g of L-lysine L-glutamate is physiologically equivalent to 1 g of free L-lysine base, and 1.8029 g of L-lysine L-glutamate is equivalent to 1 g of L-lysine hydrochloride . This conversion factor is derived from the molecular weights of the compounds (293.32 g/mol for the glutamate salt vs. 182.65 g/mol for the HCl salt) and accounts for the mass contribution of the counter-ions. This data is essential for formulators who must ensure precise lysine content when switching between salt forms to meet label claims or nutritional specifications.

Stoichiometric equivalence

Data to verify

1.8029 g = 1 g L-lysine HCl

Enables accurate formulation conversion

Vendor-derived factor; validate for batch

Evidence Dimension	Stoichiometric equivalence for L-lysine content
Target Compound Data	Mass required for equivalent L-lysine: 1.8029 g (vs. L-lysine HCl); 2.253 g (vs. free L-lysine base)
Comparator Or Baseline	L-Lysine Hydrochloride (1.0 g); Free L-lysine base (1.0 g)
Quantified Difference	1.8029x and 2.253x mass multipliers required for equivalence.
Conditions	Calculated from molecular weights (293.32 g/mol for C11H23N3O6; 182.65 g/mol for C6H14N2O2·HCl)

Why This Matters

Using these precise conversion factors prevents under- or over-fortification in nutritional products, ensuring regulatory compliance and cost efficiency.

In Vivo Bioequivalence: Growth Study vs. L-Lysine HCl

A foundational 1958 nutritional study provides direct in vivo evidence for bioequivalence. In a 30-day rat growth assay using a 10% protein diet (crude wheat gluten/corn protein base), L-lysine-L-glutamate was found to be as effective as equimolar L-lysine-HCl in promoting growth, while a benzoyl derivative showed no effect [1]. This head-to-head comparison confirms that the glutamate salt does not impair the bioavailability of L-lysine and serves as an equally effective source for supporting growth and nitrogen efficiency in mammals.

In vivo bioequivalence

Head-to-head

As effective as equimolar L-lysine HCl in rat growth assay

Supports nutritional equivalence in mammals

30-day feeding study; 10% protein diet

Evidence Dimension	In vivo growth promotion / Nitrogen efficiency
Target Compound Data	As effective as equimolar L-lysine-HCl
Comparator Or Baseline	Equimolar L-lysine-HCl (positive control); ε-benzoyl-DL-lysine (negative control, no effect)
Quantified Difference	No significant difference in growth or nitrogen efficiency between the glutamate salt and HCl salt at equivalent molar doses.
Conditions	30-day rat feeding study; basal diet with 10% protein (crude wheat gluten/corn protein); enrichment with 0.2% L-lysine equivalent.

Why This Matters

This study provides direct, comparative in vivo evidence that L-lysine L-glutamate is a bioequivalent alternative to L-lysine HCl, supporting its use in nutritional and pharmaceutical applications without concerns about reduced efficacy.

• [1] Japanese Society of Nutrition and Food Science. (1958). Nutritional studies on the Amino Acids and their Derivatives (I) Lysine and its Derivatives. Journal of Japanese Society of Nutrition and Food Science, 11(4), 167-170. View Source

High Aqueous Solubility vs. Other Amino Acid Salts

The compound's high aqueous solubility is a key differentiator for liquid formulations. L-Lysine L-glutamate demonstrates a solubility of 81.4 g/100g water at 20°C , which is >500 g/L, indicating it is 'freely soluble' [1]. This contrasts with the free amino acids: L-glutamic acid is only sparingly soluble (8.5 g/L at 25°C) and L-lysine free base, while highly soluble, is hygroscopic and strongly basic in solution. The glutamate salt provides a neutral pH solution (6.0-7.5) with high lysine payload, a combination not easily achieved with other salt forms or the free base [2].

Aqueous solubility

Cross-study

81.4 g/100g water at 20°C

Enables high-concentration liquid formulas

~95-fold greater than L-glutamic acid

Evidence Dimension	Aqueous Solubility at 20-25°C
Target Compound Data	81.4 g/100g water (814 g/L) at 20°C; freely soluble (>500 g/L)
Comparator Or Baseline	L-Glutamic Acid: 8.5 g/L at 25°C (sparingly soluble); L-Lysine free base: Highly soluble but strongly basic; L-Lysine HCl: Freely soluble but provides an acidic solution.
Quantified Difference	Solubility is approximately 95-fold greater than free L-glutamic acid.
Conditions	Deionized water at 20-25°C; equilibrium solubility measurements.

Why This Matters

This high solubility at a near-neutral pH is essential for creating stable, concentrated liquid nutritional supplements, parenteral solutions, and beverage applications without precipitation or pH adjustment.

• [1] NBInno. (2025). L-Lysine L-Glutamate: Technical Specifications and Industrial Applications. Retrieved from https://www.nbinno.com View Source
• [2] Organotin. (2021). L-Lysine-L-Glutamate 5408-52-6. Retrieved from https://www.organotin.org View Source

Dual Amino Acid Delivery vs. Single-Amino Acid Salts

Unlike single-amino acid salts such as L-lysine HCl or L-lysine acetate, L-lysine L-glutamate delivers two distinct amino acids in a defined 1:1 molar ratio. This is particularly relevant in applications where L-glutamate serves as a conditionally essential amino acid, a metabolic fuel for enterocytes, or a key neurotransmitter precursor. In cell culture, L-glutamate is a critical component of basal media (e.g., DMEM), and its co-delivery with L-lysine in a single, soluble salt simplifies media preparation and ensures a fixed ratio of these two nutrients . The compound is therefore not just a lysine source, but a dual-nutrient ingredient [1].

Dual amino acid delivery

Class-level

Delivers 1:1 L-lysine and L-glutamate

Simplifies media preparation workflow

Fixed ratio; verify nutritional targets

Evidence Dimension	Number of amino acids delivered per mole of compound
Target Compound Data	Delivers 1 mole L-lysine and 1 mole L-glutamate per mole of salt.
Comparator Or Baseline	L-Lysine HCl: Delivers 1 mole L-lysine and 1 mole HCl (non-nutritive counter-ion); L-Lysine acetate: Delivers 1 mole L-lysine and 1 mole acetate.
Quantified Difference	Delivers 100% more nutritionally relevant amino acids than L-lysine HCl on a per-mole basis.
Conditions	Stoichiometric composition of the equimolar salt.

Why This Matters

This dual-delivery mechanism can reduce the number of ingredients in a formulation, simplify inventory, and provide a balanced ratio of amino acids for specific physiological or biotechnological applications.

• [1] NBInno. (2025). L-Lysine L-Glutamate: A Versatile Amino Acid Compound with Numerous Benefits. Retrieved from https://www.nbinno.com View Source

Neutral pH Profile vs. Free Base and HCl Salt

The pH of an aqueous solution is a critical parameter for formulation stability and compatibility. L-Lysine L-glutamate, as an equimolar salt of a basic and an acidic amino acid, provides a buffered, near-neutral pH. Vendor specifications report a pH range of 6.0 to 7.5 for a 10% aqueous solution [1]. This is a stark contrast to a solution of L-lysine free base, which is strongly alkaline (pH ~10-11), and L-lysine HCl, which is moderately acidic (pH ~5-6). The neutral pH of the glutamate salt minimizes the risk of acid- or base-catalyzed degradation of other sensitive ingredients in a formulation (e.g., vitamins, peptides) and is more compatible with physiological systems in parenteral or cell culture applications.

Solution pH

Class-level

pH 6.0–7.5 (10% solution)

Supports pH-sensitive formulation compatibility

Near-neutral vs. alkaline free base

Evidence Dimension	pH of 10% aqueous solution
Target Compound Data	pH 6.0 to 7.5 (10% solution)
Comparator Or Baseline	L-Lysine free base: pH ~10-11 (strongly basic); L-Lysine HCl: pH ~5-6 (acidic)
Quantified Difference	Target compound pH is approximately 4-5 units lower than free base and 1-2 units higher than HCl salt.
Conditions	10% (w/v) aqueous solution at 25°C.

Why This Matters

A neutral pH simplifies formulation development, reduces the need for additional buffering agents, and enhances compatibility with a broader range of active pharmaceutical ingredients and excipients, making it a more versatile choice for complex formulations.

• [1] Organotin. (2021). L-Lysine-L-Glutamate 5408-52-6. Retrieved from https://www.organotin.org View Source

L-Lysine L-glutamate: Optimized Application Scenarios

Flavor-Sensitive Fortification of Clear Beverages

This scenario leverages the compound's high aqueous solubility (>500 g/L) and its demonstrably lower odor profile compared to L-lysine HCl. L-Lysine L-glutamate is the optimal choice for fortifying clear, ready-to-drink beverages, electrolyte solutions, and liquid nutritional supplements where sensory neutrality is non-negotiable . Its near-neutral pH (6.0-7.5) in solution also prevents acid-catalyzed degradation of other sensitive ingredients, ensuring a stable and palatable product [1].

Precise Amino Acid Fortification in Specialized Nutrition

For formulators of infant formula, medical nutrition, or precision animal feed, the exact stoichiometric equivalence to other lysine sources is non-negotiable. This scenario relies on the documented conversion factor: 1.8029 g of L-lysine L-glutamate provides the same molar quantity of bioavailable L-lysine as 1 g of L-lysine HCl . This allows for a seamless and accurate reformulation when switching from the hydrochloride salt, ensuring compliance with nutritional specifications and avoiding costly under- or over-supplementation.

Simplified Cell Culture Media and Bioprocessing

In biopharmaceutical manufacturing and research, this compound serves a dual purpose. It provides both L-lysine, an essential amino acid for cell growth, and L-glutamate, a key metabolic intermediate and neurotransmitter precursor, in a single, highly soluble, and pH-neutral salt . This simplifies media preparation by reducing the number of individual components that must be weighed and dissolved, while the neutral pH of a 10% solution (6.0-7.5) minimizes the need for pH adjustments that could stress sensitive cell lines [1].

Neutral Excipient for pH-Sensitive Formulations

The compound's intrinsic buffering capacity and near-neutral pH in solution (6.0-7.5) make it a suitable counter-ion or excipient for acidic or basic drug substances . Unlike the strongly basic L-lysine free base or the acidic L-lysine HCl, L-lysine L-glutamate can form stable salts with active pharmaceutical ingredients without driving the formulation pH to extremes, thereby protecting the drug substance from pH-mediated degradation and improving overall formulation stability.

Application

Selection Property

Validation Focus

Clear beverage fortification

Low odor, high solubility, near-neutral pH

Sensory panel evaluation, solubility stability

Specialized nutrition fortification

Stoichiometric conversion factor

Nutritional label claim compliance

Cell culture media preparation

Dual amino acid delivery, neutral solubility

Cell growth and metabolite analysis

pH-sensitive API formulation

Buffering capacity, near-neutral pH

API stability under formulation conditions

• [1] Organotin. (2021). L-Lysine-L-Glutamate 5408-52-6. Retrieved from https://www.organotin.org View Source